Cas no 89179-62-4 (1-Methyl-1H-pyrazole-3-carboxamide)

• Product Name: 1-Methyl-1H-pyrazole-3-carboxamide
• CAS No: 89179-62-4
• MF: C₅H₇N₃O
• MW: 125.128580331802
• MDL: MFCD00464006
• CID: 1023633
• PubChem ID: 13464586
• Update Time: 2024-10-26

1-Methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-pyrazole-3-carboxamide
• 1-methylpyrazole-3-carboxamide
• 1-Methyl-1H-pyrazole-3-carboxamide (ACI)
• Pyrazole-3-carboxamide, 1-methyl- (7CI)
• Y10580
• 89179-62-4
• DTXSID50541493
• MFCD00464006
• AS-61695
• SY081425
• DBSMXZFYDNXILM-UHFFFAOYSA-N
• EN300-232506
• ALBB-028883
• AKOS005169604
• DTXCID50492279
• DB-328967
• STL414917
• CS-W007031
• SCHEMBL169063
• 1H-Pyrazole-3-carboxamide, 1-methyl-

• MDL： MFCD00464006
• Inchi： 1S/C5H7N3O/c1-8-3-2-4(7-8)5(6)9/h2-3H,1H3,(H2,6,9)
• InChI Key： DBSMXZFYDNXILM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN(C)N=1)N

Computed Properties

• Exact Mass: 125.058911855 g/mol
• Monoisotopic Mass: 125.058911855 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 125.13
• XLogP3: -0.6
• Topological Polar Surface Area: 60.9Ų